Cas no 754177-25-8 (tert-Butyl 2-(pyrrolidin-2-yl)acetate)

Tert-Butyl 2-(pyrrolidin-2-yl)acetate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals and bioactive compounds. The tert-butyl ester group enhances stability, facilitating handling and storage, while the pyrrolidine moiety offers a reactive site for further functionalization. This compound is commonly employed in peptide mimetics and chiral synthesis due to its structural flexibility and compatibility with various reaction conditions. Its high purity and well-defined stereochemistry make it a reliable building block for researchers in medicinal chemistry and drug development. The compound’s balanced reactivity and stability contribute to its utility in complex synthetic pathways.
tert-Butyl 2-(pyrrolidin-2-yl)acetate structure
754177-25-8 structure
Product Name:tert-Butyl 2-(pyrrolidin-2-yl)acetate
CAS No:754177-25-8
MF:C10H19NO2
MW:185.26336312294
MDL:MFCD06738878
CID:561914
PubChem ID:21671901
Update Time:2025-05-28

tert-Butyl 2-(pyrrolidin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-(pyrrolidin-2-yl)acetate
    • 2-Pyrrolidineaceticacid, 1,1-dimethylethyl ester
    • Pyrrolidin-2-yl-acetic acid tert-butyl ester
    • tert-butyl 2-pyrrolidin-2-ylacetate
    • DTXSID00616706
    • FT-0693989
    • MFCD06738878
    • 754177-25-8
    • AKOS010630066
    • BB 0260440
    • AB28093
    • tert-Butyl (pyrrolidin-2-yl)acetate
    • ATXGOHFUKJHAJB-UHFFFAOYSA-N
    • tert-butyl2-(pyrrolidin-2-yl)acetate
    • F2196-0026
    • SCHEMBL710155
    • AB28091
    • AT34201
    • VU0494929-1
    • 2-Pyrrolidineacetic acid tert-butyl ester
    • J-524156
    • EN300-127647
    • DB-074978
    • MDL： MFCD06738878
    • Inchi： 1S/C10H19NO2/c1-10(2,3)13-9(12)7-8-5-4-6-11-8/h8,11H,4-7H2,1-3H3
    • InChI Key： ATXGOHFUKJHAJB-UHFFFAOYSA-N
    • SMILES： O(C(CC1CCCN1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 185.14200
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 238.129°C at 760 mmHg
  • Flash Point: 97.817°C
  • Refractive Index: 1.448
  • PSA: 38.33000
  • LogP: 1.79900

tert-Butyl 2-(pyrrolidin-2-yl)acetate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl 2-(pyrrolidin-2-yl)acetate Pricemore >>

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